Cas no 2680790-89-8 (N-hydroxypiperazine-1-carboximidamide)

• Product Name: N-hydroxypiperazine-1-carboximidamide
• CAS No: 2680790-89-8
• MF: C₅H₁₂N₄O
• MW: 144.174980163574
• CID: 5917605
• PubChem ID: 165907398
• Update Time: 2025-10-12

N-hydroxypiperazine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2680790-89-8
• N-hydroxypiperazine-1-carboximidamide
• EN300-28270655

• Inchi： 1S/C5H12N4O/c6-5(8-10)9-3-1-7-2-4-9/h7,10H,1-4H2,(H2,6,8)
• InChI Key： VSLNVKYSUNXZCW-UHFFFAOYSA-N
• SMILES： O/N=C(\N)/N1CCNCC1

Computed Properties

• Exact Mass: 144.10111102g/mol
• Monoisotopic Mass: 144.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 73.9Ų

Additional information on N-hydroxypiperazine-1-carboximidamide

Research Briefing on N-hydroxypiperazine-1-carboximidamide (CAS: 2680790-89-8) in Chemical Biology and Pharmaceutical Applications

N-hydroxypiperazine-1-carboximidamide (CAS: 2680790-89-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its hydroxypiperazine and carboximidamide functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a pharmacophore in drug design, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key areas of investigation has been the role of N-hydroxypiperazine-1-carboximidamide in modulating enzyme activity. Preliminary studies suggest that this compound can act as a selective inhibitor for certain metalloenzymes, which are often targeted in the treatment of diseases such as cancer and bacterial infections. The hydroxypiperazine moiety is believed to enhance binding affinity, while the carboximidamide group contributes to the stabilization of enzyme-inhibitor complexes. These findings open new avenues for the rational design of next-generation therapeutics.

In addition to its enzyme inhibitory properties, N-hydroxypiperazine-1-carboximidamide has shown promise in antimicrobial applications. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further research is needed to fully elucidate the molecular details. These results highlight the potential of this compound as a scaffold for developing novel antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis and optimization of N-hydroxypiperazine-1-carboximidamide derivatives have also been a focus of recent research. Several novel analogs have been synthesized with modifications to the hydroxypiperazine and carboximidamide groups, aiming to improve pharmacokinetic properties and target specificity. Structure-activity relationship (SAR) studies have identified key structural features that correlate with enhanced biological activity, providing valuable insights for future drug development efforts.

Despite these promising developments, challenges remain in the clinical translation of N-hydroxypiperazine-1-carboximidamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, N-hydroxypiperazine-1-carboximidamide (CAS: 2680790-89-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued investigation into its mechanisms of action, structure-activity relationships, and therapeutic potential will undoubtedly contribute to advancements in the field.